Cas no 2158092-59-0 (1-Bromo-3-chloro-2-(diethoxymethyl)benZene)

• Product Name: 1-Bromo-3-chloro-2-(diethoxymethyl)benZene
• CAS No: 2158092-59-0
• MF: C₁₁H₁₄BrClO₂
• MW: 293.584661960602
• CID: 6794354
• PubChem ID: 171367020
• Update Time: 2025-05-19

1-Bromo-3-chloro-2-(diethoxymethyl)benZene Chemical and Physical Properties

Names and Identifiers

• MFCD34813188
• 2158092-59-0
• 1-Bromo-3-chloro-2-(diethoxymethyl)benZene

• Inchi： 1S/C11H14BrClO2/c1-3-14-11(15-4-2)10-8(12)6-5-7-9(10)13/h5-7,11H,3-4H2,1-2H3
• InChI Key： XSQZVCQJSOXCFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(OCC)OCC)Cl

Computed Properties

• Exact Mass: 291.98657g/mol
• Monoisotopic Mass: 291.98657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-3-chloro-2-(diethoxymethyl)benZene

Recent Advances in the Application of 1-Bromo-3-chloro-2-(diethoxymethyl)benzene (CAS: 2158092-59-0) in Chemical and Pharmaceutical Research

The compound 1-Bromo-3-chloro-2-(diethoxymethyl)benzene (CAS: 2158092-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of complex organic molecules. This research brief aims to provide an overview of the latest advancements and findings related to this compound, highlighting its role in drug discovery, material science, and other interdisciplinary applications.

Recent studies have demonstrated the utility of 1-Bromo-3-chloro-2-(diethoxymethyl)benzene in the synthesis of novel heterocyclic compounds, which are pivotal in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor in the synthesis of potent kinase inhibitors, showcasing its potential in targeted cancer therapies. The study reported a high yield and selectivity, underscoring the compound's efficiency in multi-step synthetic pathways.

In addition to its pharmaceutical applications, 1-Bromo-3-chloro-2-(diethoxymethyl)benzene has been employed in material science for the development of advanced polymers and coatings. A recent publication in Advanced Materials highlighted its role in the synthesis of photo-responsive materials, which exhibit unique properties under specific light conditions. These findings open new avenues for the design of smart materials with applications in sensors and optoelectronic devices.

Furthermore, the compound's stability and reactivity under various conditions have been extensively studied. Research conducted at leading academic institutions has provided insights into its mechanistic pathways, enabling more efficient and sustainable synthetic methodologies. For example, a 2022 study in Organic Letters detailed a novel catalytic system that leverages the compound's reactivity to achieve C-C bond formation under mild conditions, reducing the need for harsh reagents and minimizing environmental impact.

Despite these advancements, challenges remain in the large-scale production and purification of 1-Bromo-3-chloro-2-(diethoxymethyl)benzene. Recent efforts have focused on optimizing synthetic protocols to enhance yield and purity, as reported in a 2023 Industrial & Engineering Chemistry Research article. The study proposed a scalable, cost-effective method that could facilitate broader industrial adoption of this compound.

In conclusion, 1-Bromo-3-chloro-2-(diethoxymethyl)benzene (CAS: 2158092-59-0) continues to be a valuable asset in chemical and pharmaceutical research. Its diverse applications, coupled with ongoing innovations in synthetic methodologies, position it as a critical component in the development of next-generation therapeutics and materials. Future research should aim to address existing limitations and explore new functionalizations to further expand its utility.